Cas no 162468-37-3 (6H-Pyrazolo[3,4-d]pyrimidine-6-thione,1,4,5,7-tetrahydro-3-methyl-1,4-diphenyl-)

• Product Name: 6H-Pyrazolo[3,4-d]pyrimidine-6-thione,1,4,5,7-tetrahydro-3-methyl-1,4-diphenyl-
• CAS No: 162468-37-3
• MF: C₁₈H₁₆N₄S
• MW: 320.411441802979
• CID: 1342468
• Update Time: 2024-08-17

6H-Pyrazolo[3,4-d]pyrimidine-6-thione,1,4,5,7-tetrahydro-3-methyl-1,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrazolo[3,4-d]pyrimidine-6-thione,1,4,5,7-tetrahydro-3-methyl-1,4-diphenyl-
• 6H-Pyrazolo[3,4-d]pyrimidine-6-thione, 1,4,5,7-tetrahydro-3-methyl-1,4-diphenyl-

• Inchi： 1S/C18H16N4S/c1-12-15-16(13-8-4-2-5-9-13)19-18(23)20-17(15)22(21-12)14-10-6-3-7-11-14/h2-11,16H,1H3,(H2,19,20,23)
• InChI Key： PXDSVWLZDDBJDI-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C2=CC=CC=C2)C2C(C)=NN(C3=CC=CC=C3)C=2N1

Computed Properties

• Exact Mass: 320.10978

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 463.6±55.0 °C(Predicted)
• PSA: 41.88
• pka: 11.72±0.40(Predicted)